![molecular formula C14H14FNO B1386131 N-[4-(3-Fluorophenoxy)benzyl]-N-methylamine CAS No. 1095078-57-1](/img/structure/B1386131.png)
N-[4-(3-Fluorophenoxy)benzyl]-N-methylamine
Description
Molecular Structure Analysis
The molecular formula of N-[4-(3-Fluorophenoxy)benzyl]-N-methylamine is C14H14FNO . Other compounds with similar structures include 4-(3-Fluorophenoxy)benzonitrile with a molecular formula of C13H8FNO and N-benzyl-2-(4-fluorophenoxy)-N-isopropylacetamide with a molecular formula of C18H20FNO2 .Physical And Chemical Properties Analysis
The molecular weight of this compound is 231.27 . A related compound, N-benzyl-2-(4-fluorophenoxy)-N-isopropylacetamide, has a molecular weight of 301.4 g/mol and an XLogP3 value of 3.5, indicating its lipophilicity .properties
IUPAC Name |
1-[4-(3-fluorophenoxy)phenyl]-N-methylmethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FNO/c1-16-10-11-5-7-13(8-6-11)17-14-4-2-3-12(15)9-14/h2-9,16H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAZIFKDDIMDDLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=C(C=C1)OC2=CC(=CC=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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